Cas no 1245919-29-2 (4-(methoxycarbonyl)-2-methylbenzoic acid)

• Product Name: 4-(methoxycarbonyl)-2-methylbenzoic acid
• CAS No: 1245919-29-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD20641565
• CID: 2083556
• PubChem ID: 23543120
• Update Time: 2025-11-01

4-(methoxycarbonyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methoxycarbonyl)-2-methylbenzoic acid
• AE-562/43458584
• MFCD20641565
• VZB91929
• 4-methoxycarbonyl-2-methylbenzoic acid
• EN300-268779
• 4-(METHOXYCARBONYL)-2-METHYLBENZOICACID
• AKOS025287287
• SCHEMBL11328242
• AS-39768
• 1245919-29-2
• SY124427
• CS-0038547
• 817-737-6

• MDL： MFCD20641565
• Inchi： 1S/C10H10O4/c1-6-5-7(10(13)14-2)3-4-8(6)9(11)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： ZQKSVHOYMATPAD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)O)=C(C)C=1)=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 4-(methoxycarbonyl)-2-methylbenzoic acid

Recent Advances in the Study of 1245919-29-2 and 4-(Methoxycarbonyl)-2-methylbenzoic Acid in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1245919-29-2 and its derivative, 4-(methoxycarbonyl)-2-methylbenzoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of 1245919-29-2, which serves as a key intermediate in the production of 4-(methoxycarbonyl)-2-methylbenzoic acid. The latter compound has been investigated for its role as a building block in the synthesis of more complex molecules with potential pharmacological properties. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to characterize these compounds, ensuring their purity and structural integrity for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-(methoxycarbonyl)-2-methylbenzoic acid exhibit promising inhibitory effects against specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed selective inhibition of protein kinases involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

The mechanism of action for these compounds appears to involve specific molecular interactions with biological targets. Computational modeling studies have provided insights into the binding modes of 4-(methoxycarbonyl)-2-methylbenzoic acid derivatives with their target proteins, revealing key structural features that contribute to their activity. These structural insights are invaluable for the rational design of more potent and selective analogs in future drug development efforts.

From a pharmaceutical development perspective, researchers have also investigated the physicochemical properties of these compounds, including their solubility, stability, and bioavailability. These studies are crucial for assessing the drug-like properties of these molecules and identifying potential formulation challenges. Recent advancements in prodrug strategies have shown promise in improving the pharmacokinetic profile of 4-(methoxycarbonyl)-2-methylbenzoic acid derivatives, potentially enhancing their therapeutic utility.

Looking forward, the research community anticipates further exploration of these compounds in various therapeutic areas. Current investigations are expanding to include their potential applications in oncology and neurodegenerative diseases, where their unique chemical properties may offer advantages over existing therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the ongoing research on 1245919-29-2 and 4-(methoxycarbonyl)-2-methylbenzoic acid represents an exciting frontier in chemical biology and drug discovery. The accumulated evidence suggests that these compounds hold significant promise for the development of novel therapeutic agents, although additional studies are needed to fully realize their potential. This brief highlights the importance of continued investment in basic and translational research to unlock the therapeutic value of these chemically intriguing molecules.